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Compound of Interest

Compound Name:
Dansylamidoethyl

methanethiosulfonate

Cat. No.: B043566 Get Quote

Essential Safety and Handling Guide for
Dansylamidoethyl Methanethiosulfonate
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling, storage, and

disposal of Dansylamidoethyl methanethiosulfonate (CAS 355115-41-2), a thiol-reactive

fluorescent probe. Adherence to these procedures is essential for ensuring laboratory safety

and maintaining the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Dansylamidoethyl methanethiosulfonate is not

readily available, data from the closely related compound S-Methyl methanethiosulfonate

indicates significant potential hazards. It is classified as toxic if swallowed and may cause an

allergic skin reaction.[1][2] Therefore, stringent safety precautions are mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles. A

face shield should be worn

when handling larger

quantities or if there is a splash

hazard.

Protects against splashes and

aerosols of the chemical,

which could cause serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene). Consider

double-gloving. A flame-

resistant lab coat must be

worn. Long pants and closed-

toe shoes are required.

Prevents skin contact, which

may cause irritation or an

allergic reaction. Protects

against potential absorption

through the skin.

Respiratory Protection

Work in a well-ventilated area,

preferably a certified chemical

fume hood. If aerosols may be

generated, use a NIOSH-

approved respirator with an

organic vapor cartridge.

Minimizes inhalation of the

compound, which is presumed

to be toxic if inhaled based on

related compounds.

Operational Plan: Handling and Storage
Dansylamidoethyl methanethiosulfonate is a member of the methanethiosulfonate (MTS)

family of reagents. These compounds are known to be hygroscopic and can hydrolyze in the

presence of water.

Storage:

Store in a desiccator at -20°C.

Protect from light, as it is a fluorescent compound.[3]

Warm the vial to room temperature before opening to prevent condensation.
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Handling:

Prepare solutions immediately before use.[4]

Use anhydrous solvents such as DMSO or DMF for reconstitution.

Avoid contact with water and nucleophiles to prevent degradation.

Always handle the solid and its solutions inside a chemical fume hood.

Experimental Protocol: Fluorescent Labeling of a
Thiol-Containing Protein
This protocol provides a general workflow for using Dansylamidoethyl methanethiosulfonate
to label a protein with a free cysteine residue.

Materials:

Dansylamidoethyl methanethiosulfonate

Protein of interest in a suitable buffer (e.g., HEPES, pH 7.4)

Anhydrous DMSO

Reaction tube

Size-exclusion chromatography column for purification

Procedure:

Prepare Stock Solution: Dissolve Dansylamidoethyl methanethiosulfonate in anhydrous

DMSO to a concentration of 10 mM.

Prepare Protein Solution: Prepare a 1 mg/mL solution of the protein in the reaction buffer.

Labeling Reaction: Add a 10-fold molar excess of the Dansylamidoethyl
methanethiosulfonate stock solution to the protein solution.
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Incubation: Gently mix and incubate the reaction at room temperature for 2 hours, protected

from light.

Purification: Remove the unreacted probe by passing the reaction mixture through a size-

exclusion chromatography column.

Verification: Confirm labeling by measuring the fluorescence of the protein (Excitation: ~335

nm, Emission: ~526 nm).[5]

Disposal Plan
All waste containing Dansylamidoethyl methanethiosulfonate must be treated as hazardous

waste.

Waste Segregation and Collection:

Solid Waste: Collect unused solid reagent and any contaminated consumables (e.g., weigh

boats, pipette tips) in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing the reagent in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless compatibility

is confirmed.

Labeling: All waste containers must be labeled with "HAZARDOUS WASTE" and the full

chemical name: "Dansylamidoethyl methanethiosulfonate".[6]

Disposal Procedure:

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) office for specific disposal

instructions and to arrange for waste pickup.

Do not pour any waste containing this chemical down the drain.

Diagrams
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Workflow for Handling Dansylamidoethyl Methanethiosulfonate
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Caption: Safe handling workflow from preparation to disposal.
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Waste Disposal Decision Tree
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Caption: Logical steps for proper waste segregation and disposal.

Quantitative Data Summary
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Table 2: Physicochemical Properties

Property Value Reference

CAS Number 355115-41-2 [4][5][7]

Molecular Formula C₁₅H₂₀N₂O₄S₃ [7]

Molecular Weight 388.53 g/mol [7]

Appearance Yellow Solid [5]

Maximum Absorbance 335 nm [5]

Maximum Emission 526 nm [5]

Storage Temperature -20°C [4]

Disclaimer: This document is intended as a guide and does not replace a formal risk

assessment, which should be conducted by the user in their specific laboratory setting. Always

consult your institution's safety protocols and the most current safety data available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dansylamidoethyl-methanethiosulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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